Cas no 87740-04-3 (Benzoic acid, 4-[(3-nitrophenoxy)methyl]-)

• Product name: Benzoic acid, 4-[(3-nitrophenoxy)methyl]-
• CAS No: 87740-04-3
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD09720964
• CID: 652865

Benzoic acid, 4-[(3-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-nitrophenoxy)methyl]-
• 4-[(3-nitrophenoxy)methyl]benzoic acid

• MDL： MFCD09720964

Additional information on Benzoic acid, 4-[(3-nitrophenoxy)methyl]-

Benzoic acid, 4-[(3-nitrophenoxy)methyl]- (CAS No. 87740-04-3): Properties, Applications, and Market Insights

Benzoic acid, 4-[(3-nitrophenoxy)methyl]- (CAS No. 87740-04-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a 3-nitrophenoxy substituent, exhibits a range of interesting chemical and physical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of advanced materials and bioactive molecules.

The chemical formula of Benzoic acid, 4-[(3-nitrophenoxy)methyl]- is C14H11NO5, with a molecular weight of 273.24 g/mol. Its structure features a benzoic acid moiety linked to a 3-nitrophenoxy group via a methylene bridge. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of both carboxylic acid and nitro functional groups allows for versatile reactivity, enabling its use in various chemical transformations.

One of the most notable applications of Benzoic acid, 4-[(3-nitrophenoxy)methyl]- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in the development of novel anti-inflammatory and antimicrobial agents. The 3-nitrophenoxy moiety, in particular, has been associated with enhanced biological activity, making this compound a focal point in drug discovery research.

In addition to its pharmaceutical applications, Benzoic acid, 4-[(3-nitrophenoxy)methyl]- is also utilized in the production of specialty chemicals and advanced materials. Its ability to act as a building block for polymeric materials and coating agents has been explored in recent years. The compound's stability under various conditions and its compatibility with other chemical reagents make it a preferred choice for researchers working on high-performance materials.

The market for Benzoic acid, 4-[(3-nitrophenoxy)methyl]- has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. According to industry reports, the compound's unique properties and versatility have positioned it as a valuable asset in the global chemical market. Manufacturers are investing in scalable synthesis methods to meet the rising demand, with a focus on optimizing yield and purity.

From an environmental and safety perspective, Benzoic acid, 4-[(3-nitrophenoxy)methyl]- is generally considered stable under standard conditions. However, like many nitroaromatic compounds, it should be handled with care to avoid unnecessary exposure. Proper storage in a cool, dry place and the use of appropriate personal protective equipment are recommended to ensure safe handling.

Recent advancements in synthetic chemistry have also opened new avenues for the application of Benzoic acid, 4-[(3-nitrophenoxy)methyl]-. For instance, its use in catalysis and green chemistry initiatives has been explored, aligning with the growing emphasis on sustainable chemical processes. Researchers are investigating its role in catalytic cycles and as a precursor for environmentally friendly materials.

In conclusion, Benzoic acid, 4-[(3-nitrophenoxy)methyl]- (CAS No. 87740-04-3) is a multifaceted compound with significant potential across various industries. Its unique structural features, combined with its reactivity and stability, make it a valuable tool for chemists and material scientists. As research continues to uncover new applications, the demand for this compound is expected to grow, further solidifying its place in the chemical landscape.